Solvent Blue 63

Specification

• CAS No.: 6408-50-0
• Molecular Formula: C22H18N2O2
• Molecular Weight: 342.4 g/mol
• IUPAC Name: 1-(methylamino)-4-(3-methylanilino)anthracene-9,10-dione
• Standard InChI: InChI=1S/C22H18N2O2/c1-13-6-5-7-14(12-13)24-18-11-10-17(23-2)19-20(18)22(26)16-9-4-3-8-15(16)21(19)25/h3-12,23-24H,1-2H3
• Standard InChI Key: GBAJQXFGDKEDBM-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)NC2=C3C(=C(C=C2)NC)C(=O)C4=CC=CC=C4C3=O
• Canonical SMILES: CC1=CC(=CC=C1)NC2=C3C(=C(C=C2)NC)C(=O)C4=CC=CC=C4C3=O

Introduction

Chemical Structure and Properties

Chemical Identity

Solvent Blue 63 is chemically identified as 1-(methylamino)-4-[(3-methylphenyl)amino]-9,10-anthracenedione. It has a defined molecular structure with the following identifiers:

• CAS Registry Number: 6408-50-0

• Molecular Formula: C₂₂H₁₈N₂O₂

• Molecular Weight: 342.39 g/mol

• EPA Substance Registry System Name: 9,10-Anthracenedione, 1-(methylamino)-4-[(3-methylphenyl)amino]-

• FDA UNII: 69PQ2G7FDB

The compound contains an anthraquinone core structure with amino substituents, which contributes to its characteristic blue coloration and dyeing properties.

Physical Properties

Solvent Blue 63 exists as a solid particulate powder at room temperature with specific physical characteristics that influence its handling and application. Table 1 summarizes the key physical properties of this compound.

Table 1: Physical Properties of Solvent Blue 63

Property	Value
Physical State	Solid (particulate/powder)
Boiling Point	566.4±50.0 °C (Predicted)
Density	1.312±0.06 g/cm³ (Predicted)
Vapor Pressure	0.002 Pa at 25°C
Melting Point	118°C
LogP	6.5
pKa	4.25±0.20 (Predicted)

The compound's high boiling point and low vapor pressure indicate its stability at normal processing and application temperatures, making it suitable for various industrial processes requiring thermal stability.

Solubility Profile

The solubility characteristics of Solvent Blue 63 are particularly important for its applications as a dye. As indicated by its name, it is primarily soluble in organic solvents rather than aqueous media.

Table 2: Solubility Profile of Solvent Blue 63

Solvent	Solubility	Notes
Chloroform	Slightly soluble
DMSO	Slightly soluble	Requires sonication for improved dissolution
Water	Insoluble
Sodium Carbonate (5%)	Insoluble
Hydrochloric Acid (5%)	Insoluble

This solubility profile makes Solvent Blue 63 particularly suitable for coloring organic materials such as waxes, oils, and polymers, where water-soluble dyes would be ineffective.

Synthesis and Preparation Methods

The industrial synthesis of Solvent Blue 63 involves a condensation reaction between 1-bromo-4-(methylamino)anthracene-9,10-dione and m-toluidine (3-methylaniline). This process results in the substitution of the bromine atom with the m-toluidine group, forming the characteristic structure of the dye.

Patented Preparation Method

A detailed preparation method has been patented, describing an optimized process for high-purity synthesis of Solvent Blue 63. The key steps in this process include:

• Addition of m-toluidine to a reaction vessel

• Sequential addition of 1-methylamino-4-bromoanthraquinone, an alkali metal hydroxide (typically sodium hydroxide), and a copper salt catalyst under stirring conditions

• Heating the reaction mixture to 100-130°C and maintaining for 4-7 hours

• Cooling to 60-70°C followed by addition of methanol for product isolation

• Further cooling to 30-50°C, filtration, washing, and drying to obtain the final product

The patent describes specific mass ratios of reagents (1-methylamino-4-bromoanthraquinone:m-toluidine:alkali metal hydroxide:copper salt = 6:12-16:3-4:0.04-0.08) that optimize yield and purity.

Example Synthesis Outcomes

Table 3: Documented Synthesis Examples from Patent Information

Example	Reagent Quantities	Reaction Conditions	Yield	Purity	Wastewater Volume
1	m-toluidine (160g), 1-methylamino-4-bromoanthraquinone (60g), NaOH (40g), CuSO₄ (0.8g)	130°C, 4 hours	91% (58.5g)	99%	650 mL
2	m-toluidine (150g), 1-methylamino-4-bromoanthraquinone (60g), NaOH (35g), CuSO₄ (0.5g)	120°C, 5 hours	91% (58.5g)	99%	600 mL

These examples demonstrate that the synthesis can achieve high yields and purities under the appropriate conditions, with relatively modest volumes of wastewater produced during the manufacturing process.

Applications

Solvent Blue 63 finds applications across multiple industries due to its solubility in organic media, color stability, and performance characteristics.

Industrial Applications

The primary applications of Solvent Blue 63 include:

• Coloration of petroleum products and industrial oils

• Dyeing of paraffin waxes and other hydrocarbon-based materials

• Coloration of plastics and polymeric materials

• Use in oil-based paints and coatings

• Application in greases and lubricants as a colorant

In these applications, the dye provides a stable blue coloration that is resistant to degradation under normal operating conditions.

Performance Characteristics

The performance of Solvent Blue 63 in various applications is characterized by:

Table 4: Performance Characteristics of Solvent Blue 63

Parameter	Rating	Notes
Light Fastness	Good	According to ISO standards
Heat Resistance	Stable at 118°C	Suitable for processing with many polymers
Color in Solution	Blue
Color in Concentrated Sulfuric Acid	Red-light purple	Changes to red-yellow upon dilution

These characteristics make Solvent Blue 63 particularly valuable in applications requiring stability to light and moderate heat exposure.

Package Size	Purity	Price (USD)
5 mg	95.00%	$885.37
100 mg	95.00%	$2,901.96

This pricing indicates that Solvent Blue 63 is positioned as a specialty chemical with relatively high value per unit weight, reflecting its specialized applications and manufacturing complexity.